Cas no 68505-92-0 (Benzamide,N-butyl-2-chloro-5-nitro-)

• Product Name: Benzamide,N-butyl-2-chloro-5-nitro-
• CAS No: 68505-92-0
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 521297
• PubChem ID: 3017861
• Update Time: 2025-06-30

Benzamide,N-butyl-2-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-butyl-2-chloro-5-nitro-
• N-butyl-2-chloro-5-nitrobenzamide
• DTXSID30988160
• 68505-92-0
• N-Butyl-2-chloro-5-nitrobenzene-1-carboximidic acid
• AKOS000161179
• NS00062693
• EINECS 270-927-5

• Inchi： 1S/C11H13ClN2O3/c1-2-3-6-13-11(15)9-7-8(14(16)17)4-5-10(9)12/h4-5,7H,2-3,6H2,1H3,(H,13,15)
• InChI Key： YDKDPVDEANOMEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NCCCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.0614700g/mol
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Additional information on Benzamide,N-butyl-2-chloro-5-nitro-

Introduction to Benzamide,N-butyl-2-chloro-5-nitro- (CAS No. 68505-92-0)

Benzamide,N-butyl-2-chloro-5-nitro- (CAS No. 68505-92-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its distinct molecular structure, has been the subject of numerous studies due to its potential applications in drug synthesis and molecular biology. The N-butyl and 2-chloro-5-nitro substituents in its name contribute to its unique chemical properties, making it a valuable candidate for further exploration in various scientific domains.

The chemical formula of Benzamide,N-butyl-2-chloro-5-nitro- can be represented as C₁₁H₁₂ClN₂O₂. This molecular composition underscores its complexity and the potential for diverse interactions with biological systems. The presence of both chloro and nitro functional groups enhances its reactivity, which is a critical factor in medicinal chemistry. These features make it an intriguing molecule for researchers aiming to develop novel therapeutic agents.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, particularly in understanding their role in medicinal chemistry. Benzamide,N-butyl-2-chloro-5-nitro-, as a derivative of nitroaromatics, has been explored for its pharmacological properties. Research indicates that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer effects. The specific arrangement of functional groups in this molecule allows for selective interactions with biological targets, which is pivotal in drug design.

The synthesis of Benzamide,N-butyl-2-chloro-5-nitro- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the N-butyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. On the other hand, the 2-chloro-5-nitro moiety introduces electrophilic centers that can participate in various chemical transformations, such as nucleophilic aromatic substitution reactions. These characteristics make it a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of Benzamide,N-butyl-2-chloro-5-nitro-, particularly highlighted by recent studies, is its potential as a scaffold for drug development. Researchers have leveraged its structural features to design molecules with enhanced pharmacological profiles. For instance, modifications to the nitro group can alter the electronic properties of the aromatic ring, influencing binding affinity to biological targets. This flexibility underscores the importance of such compounds in medicinal chemistry.

The application of computational methods has further accelerated the exploration of Benzamide,N-butyl-2-chloro-5-nitro-. Molecular modeling techniques have enabled researchers to predict how this compound might interact with enzymes and receptors at a molecular level. These predictions are crucial for optimizing drug candidates before they enter clinical trials. The integration of experimental data with computational insights has provided a more comprehensive understanding of its pharmacological potential.

In addition to its pharmaceutical applications, Benzamide,N-butyl-2-chloro-5-nitro-, like many nitroaromatic compounds, has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and sensors. The ability to fine-tune these properties through structural modifications opens up new avenues for innovation in this field.

The environmental impact of using such compounds is also a critical consideration. While research focuses on their therapeutic benefits, it is equally important to assess their ecological footprint. Sustainable synthetic routes and biodegradability studies are essential to ensure that their use does not pose unintended consequences on the environment.

The future direction of research on Benzamide,N-butyl-2-chloro-5-nitro-, as indicated by recent publications, lies in expanding its therapeutic applications. Studies are ongoing to explore its efficacy in treating various diseases, including neurodegenerative disorders and infectious diseases. The adaptability of this compound's structure allows for modifications that could enhance its therapeutic index while minimizing side effects.

In conclusion, Benzamide,N-butyl-2-chloro-5-nitro-(CAS No. 68505-92) represents a fascinating subject of study with significant implications for both pharmaceuticals and materials science. Its unique chemical structure and functional groups offer numerous possibilities for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in scientific advancements.